Cas no 2413883-73-3 (tert-butyl N-(1H-1,3-benzodiazol-2-yl)-N-(1-hydroxypropan-2-yl)carbamate)

• Product Name: tert-butyl N-(1H-1,3-benzodiazol-2-yl)-N-(1-hydroxypropan-2-yl)carbamate
• CAS No: 2413883-73-3
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 5674405
• PubChem ID: 165770447
• Update Time: 2025-06-14

tert-butyl N-(1H-1,3-benzodiazol-2-yl)-N-(1-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665503
• tert-butyl N-(1H-1,3-benzodiazol-2-yl)-N-(1-hydroxypropan-2-yl)carbamate
• 2413883-73-3

• Inchi： 1S/C15H21N3O3/c1-10(9-19)18(14(20)21-15(2,3)4)13-16-11-7-5-6-8-12(11)17-13/h5-8,10,19H,9H2,1-4H3,(H,16,17)
• InChI Key： WATJQOCOVLNKMP-UHFFFAOYSA-N
• SMILES： O(C(N(C1=NC2C=CC=CC=2N1)C(C)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.4Ų

Additional information on tert-butyl N-(1H-1,3-benzodiazol-2-yl)-N-(1-hydroxypropan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(1H-1,3-benzodiazol-2-yl)-N-(1-hydroxypropan-2-yl)carbamate (CAS No. 2413883-73-3)

The compound tert-butyl N-(1H-1,3-benzodiazol-2-yl)-N-(1-hydroxypropan-2-yl)carbamate (CAS No. 2413883-73-3) is a specialized carbamate derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique molecular structure, featuring a benzodiazole core and a hydroxypropan-2-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and protease modulators.

In recent years, the demand for carbamate-based compounds has surged due to their versatility in medicinal chemistry. The tert-butyl group in this molecule enhances its stability, while the 1H-1,3-benzodiazol-2-yl fragment contributes to its binding affinity with biological targets. This combination of features aligns with current trends in targeted drug delivery and small-molecule therapeutics, topics frequently searched by professionals in the field.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-(1H-1,3-benzodiazol-2-yl)-N-(1-hydroxypropan-2-yl)carbamate?" The synthesis typically involves multi-step reactions, including condensation, protection, and deprotection strategies, which are critical for achieving high purity and yield. Another common query is: "How does the hydroxypropan-2-yl group influence the compound's solubility?" This functional group significantly improves water solubility, a key factor in bioavailability—a hot topic in modern pharmacology.

The compound's CAS No. 2413883-73-3 is often cross-referenced in databases like PubChem and Reaxys, highlighting its relevance in academic and industrial research. Its structural analogs are being explored for their potential in treating inflammatory diseases and metabolic disorders, aligning with the growing focus on precision medicine. Additionally, its compatibility with green chemistry principles (e.g., reduced solvent use) resonates with environmentally conscious researchers.

From a technical perspective, the tert-butyl carbamate moiety serves as a robust protecting group, a feature widely discussed in organic synthesis forums. This attribute is particularly valuable in peptide chemistry, where selective deprotection is essential. The compound's benzodiazole ring also contributes to its fluorescence properties, making it a candidate for bioimaging applications—a trending area in nanotechnology searches.

In summary, tert-butyl N-(1H-1,3-benzodiazol-2-yl)-N-(1-hydroxypropan-2-yl)carbamate represents a multifaceted tool for researchers. Its structural features address contemporary challenges in drug design, while its synthetic adaptability supports innovation in bioconjugation and material science. As interest in heterocyclic compounds continues to rise, this molecule is poised to play a pivotal role in advancing therapeutic and diagnostic technologies.